Cas no 921797-12-8 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 921797-12-8
• MF: C₂₂H₂₀N₂O₅S₂
• MW: 456.534603118896
• CID: 6153778
• PubChem ID: 41645137
• Update Time: 2025-06-18

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• F2252-0129
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide
• 921797-12-8
• AKOS024631358
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-3-tosylpropanamide
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(4-methylbenzenesulfonyl)propanamide

• Inchi： 1S/C22H20N2O5S2/c1-14-6-8-16(9-7-14)31(26,27)11-10-20(25)24-22-23-17(13-30-22)19-12-15-4-3-5-18(28-2)21(15)29-19/h3-9,12-13H,10-11H2,1-2H3,(H,23,24,25)
• InChI Key： DMTTZRYWPDVOHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCC(NC1=NC(=CS1)C1=CC2C=CC=C(C=2O1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 456.08136409g/mol
• Monoisotopic Mass: 456.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

Introduction to N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 921797-12-8)

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 921797-12-8, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound features a combination of a benzofuran moiety, a thiazole ring, and a sulfonyl group, each contributing to its potential biological activity. The benzofuran part, specifically the 7-methoxy-1-benzofuran-2-yl substituent, is known for its presence in various bioactive natural products and synthetic drugs. Its methoxy group enhances the lipophilicity and metabolic stability, making it an attractive feature in drug design.

Furthermore, the thiazole ring, denoted as 1,3-thiazol-2-yl, is a heterocyclic scaffold that is widely recognized for its role in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. The integration of this moiety into the molecular framework of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide suggests that it may exhibit similar therapeutic benefits.

The presence of the sulfonyl group, specifically the 3-(4-methylbenzenesulfonyl) part, adds another layer of complexity to the compound's structure. Sulfonyl groups are commonly found in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. In this context, the 4-methylbenzene substituent may contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

The combination of these structural elements suggests that N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide could possess multiple biological activities. Recent studies have shown that similar compounds with benzofuran and thiazole moieties exhibit potent effects on various biological targets. For instance, derivatives of benzofuran have been reported to interact with enzymes and receptors involved in pain modulation and inflammation reduction.

In addition to its potential therapeutic applications, the synthesis of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide presents an interesting challenge for organic chemists. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and yield optimization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes associated with neurological disorders. The benzofuran moiety has been shown to interact with sigma receptors, which are implicated in conditions such as depression and anxiety. The thiazole ring may contribute to its efficacy by modulating neurotransmitter release or receptor function.

The sulfonyl group has also been identified as a key pharmacophore in this compound. Sulfonyl derivatives are known for their ability to inhibit kinases and other enzymes involved in cancer progression. The 4-methylbenzene substituent may enhance the binding affinity by optimizing the spatial orientation of the sulfonyl group relative to the target enzyme.

The potential applications of N-4-(7-methoxy-1-benzofuran -2 -yl)-1 , 3 -thiazol -2 - yl - 3 - ( 4 - methylbenzenesulfonyl ) propanamide extend beyond neurological disorders. Researchers are exploring its potential as an anti-inflammatory agent by investigating its effects on inflammatory cytokines and signaling pathways. The compound's ability to modulate immune responses without significant side effects makes it an attractive candidate for therapeutic intervention.

The development of novel drug candidates requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. In vitro assays have been conducted to evaluate the cytotoxicity and genotoxicity of N - 4 - ( 7 - methoxy - 1 - benzofuran - 2 - yl ) - 1 , 3 - thiazol - 2 - yl - 3 - ( 4 - methylbenzenesulfonyl ) propanamide . These studies have shown that it exhibits low toxicity at therapeutic concentrations while maintaining significant biological activity.

The next phase involves preclinical studies in animal models to further assess its pharmacokinetic properties and potential therapeutic benefits. These studies will provide valuable insights into the compound's absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Successful completion of preclinical trials will pave the way for human clinical trials, which are essential for determining its safety and efficacy in patients.

The impact of this research on drug discovery is significant as it highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The development of novel therapeutic agents often requires integrating knowledge from multiple fields to create compounds with optimal pharmacological properties.

In conclusion, N - 4 - ( 7 - methoxy - 1 - benzofuran - 2 - yl ) - 1 , 3 - thiazol - 2 - yl - 3 - ( 4 - methylbenzenesulfonyl ) propanamide represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at treating neurological disorders and other diseases.